Cas no 1251627-38-9 (1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251627-38-9
• MF: C₁₈H₁₅ClN₄O₃
• MW: 370.789702653885
• CID: 5396948
• Update Time: 2025-10-23

1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Chlorophenyl)amino]carbonyl]-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• 1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H15ClN4O3/c1-10-2-7-13-16(25)14(8-23(9-15(20)24)17(13)21-10)18(26)22-12-5-3-11(19)4-6-12/h2-8H,9H2,1H3,(H2,20,24)(H,22,26)
• InChI Key： QKJLMKIMBQYSAL-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C2C(=CC=C(C)N=2)C(=O)C(C(NC2=CC=C(Cl)C=C2)=O)=C1

Computed Properties

• Exact Mass: 370.083
• Monoisotopic Mass: 370.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.462±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 674.3±55.0 °C(Predicted)
• pka: 10.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

CAS No. 1251627-38-9: 1-(Carbamoylmethyl)-N-(4-Chlorophenyl)-7-Methyl-4-Oxo-1,4-Dihydro-1,8-Naphthyridine-3-Carboxamide

The compound with CAS No. 1251627-38-9, known as 1-(carbamoylmethyl)-N-(4-chlorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of naphthyridines, which are aromatic heterocycles with two nitrogen atoms in the ring system. The structure of this molecule is characterized by a naphthyridine core substituted with various functional groups, including a carbamoylmethyl group, a 4-chlorophenyl moiety, and a methyl group at specific positions.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery due to their ability to modulate various biological targets. The naphthyridine core in this compound serves as a scaffold for further functionalization, enabling interactions with proteins and enzymes involved in critical cellular processes. The presence of the carbamoylmethyl group and the 4-chlorophenyl moiety introduces additional electronic and steric effects, which can enhance the molecule's bioactivity and selectivity.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No. 1251627-38-9 exhibits potent inhibitory activity against several kinases, making it a promising candidate for therapeutic development.

In addition to its kinase inhibitory properties, this compound has also shown potential in targeting other therapeutic areas. For instance, its ability to modulate protease activity has been explored in the context of viral infections. The 4-chlorophenyl group contributes to the molecule's lipophilicity, which enhances its ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of CAS No. 1251627-38-9 involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the construction of the naphthyridine ring system through cyclization reactions and the subsequent introduction of substituents at specific positions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, which is essential for accurate biological testing and interpretation of results.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of CAS No. 1251627-38-9 and explore its potential applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 1251627-38-9 represents a cutting-edge advancement in medicinal chemistry with significant implications for disease treatment. Its unique structure and diverse biological activities make it a valuable tool for researchers seeking innovative solutions in drug discovery.